{[(2-Methylphenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate

• IUPAC Name: [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 3-chloro-4-fluorobenzoate
• InChI: InChI=1S/C17H15ClFNO3/c1-11-4-2-3-5-13(11)9-20-16(21)10-23-17(22)12-6-7-15(19)14(18)8-12/h2-8H,9-10H2,1H3,(H,20,21)
• InChI Key: OKSQPZHOADMDOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)COC(=O)C2=CC(=C(C=C2)F)Cl
• Molecular Formula: C17H15ClFNO3
• Molecular Weight: 335.8 g/mol

Description

The compound “{[(2-Methylphenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate” is a complex organic molecule. It contains a carbamoyl group (NH2COO), a methyl group (CH3), a 2-methylphenyl group (a phenyl ring with a methyl group at the 2-position), and a 3-chloro-4-fluorobenzoate group (a benzoate group with a chlorine atom at the 3-position and a fluorine atom at the 4-position).

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. The carbamoyl group would likely form a planar structure. The 2-methylphenyl group would have a planar aromatic ring structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the carbamoyl group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Carbamic acids, which are related to the carbamoyl group in the compound, are generally stable and easy to handle.

Scientific Research Applications

1. Synthesis of Functionalized Derivatives

Compounds with structures similar to "{[(2-Methylphenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate" have been used as starting materials or intermediates in the synthesis of functionalized derivatives, such as carbazoles, dibenzofurans, and dibenzothiophenes. These processes often involve regioselective cyclization reactions facilitated by specific conditions, leading to compounds with potential applications in materials science, pharmaceuticals, and organic electronics (Sanz et al., 2006).

2. Organic Electronics and Solar Cells

Chemicals structurally related to "{[(2-Methylphenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate" have been used to modify conductive polymers, enhancing their electrical properties. For example, derivatives of halobenzoic acids have significantly improved the conductivity of poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS), leading to applications in high-efficiency, ITO-free organic solar cells (Tan et al., 2016).

3. Synthesis of Antitumor Agents

Certain benzothiazole derivatives, which share structural similarities with the compound , have shown potent and selective antitumor properties. These compounds undergo specific metabolic transformations in tumor cells, suggesting their use as targeted cancer therapies (Hutchinson et al., 2001).

4. Agricultural Applications

Similar compounds have been encapsulated in polymeric and solid lipid nanoparticles for sustained release in agricultural applications, such as fungicide delivery systems. These systems aim to improve the efficacy of active compounds while reducing environmental and human toxicity (Campos et al., 2015).